Cas no 6975-31-1 (Propanoic acid,3,3'-thiobis-, 1,1'-dibutyl ester)

• Product Name: Propanoic acid,3,3'-thiobis-, 1,1'-dibutyl ester
• CAS No: 6975-31-1
• MF: C₁₄H₂₆O₄S
• MW: 290.418843746185
• CID: 507351
• PubChem ID: 81460
• Update Time: 2025-04-19

Propanoic acid,3,3'-thiobis-, 1,1'-dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-thiobis-, 1,1'-dibutyl ester
• butyl 3-(3-butoxy-3-oxopropyl)sulfanylpropanoate
• dibutyl 3,3'-thiobispropionate
• 4-Thia-heptandisaeure-dibutylester
• 4-thia-heptanedioic acid dibutyl ester
• AG-G-71973
• AI3-22635
• Bis-(2-butoxycarbonyl-aethyl)-sulfid
• dibutyl 3,3'-sulfanediyldipropanoate
• Dibutyl 3,3'-thiodipropionate
• Dibutyl thiodipropionate
• EINECS 230-231-4
• Propanoic acid, 3,3'-thiobis-, dibutyl ester
• Thiodipropionsaeure-n-butylester
• Thiodipropanoic acid dibutyl ester
• Propionic acid, 3,3'-thiodi-, dibutyl ester
• DTXSID1064534
• NS00036946
• Propanoic acid, 3,3'-thiobis-, 1,1'-dibutyl ester
• 6975-31-1
• Propanoic acid,3'-thiobis-, dibutyl ester
• SCHEMBL112324
• Propionic acid,3'-thiodi-, dibutyl ester
• NSC 22381
• NSC-22381
• F75671
• HPVVIIKTKWMIGP-UHFFFAOYSA-N
• NSC22381
• dibutyl3,3'-thiobispropionate

• Inchi： 1S/C14H26O4S/c1-3-5-9-17-13(15)7-11-19-12-8-14(16)18-10-6-4-2/h3-12H2,1-2H3
• InChI Key： HPVVIIKTKWMIGP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCC)CCC(=O)OCCCC

Computed Properties

• Exact Mass: 290.15528
• Monoisotopic Mass: 290.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.18640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives